Cas no 137-64-4 (2-Chloro-5-chlorosulfonylbenzoic Acid)

2-Chloro-5-chlorosulfonylbenzoic Acid structure
137-64-4 structure
Product Name:2-Chloro-5-chlorosulfonylbenzoic Acid
CAS No:137-64-4
MF:C7H4Cl2O4S
MW:255.075259208679
MDL:MFCD00024881
CID:95228
PubChem ID:67306
Update Time:2025-04-18

2-Chloro-5-chlorosulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(chlorosulfonyl)benzoic acid
    • 2-Chloro-5-chlorosulfonylbenzoic Acid
    • 2-Chloro-5-chlorosulfonyl-benzoic acid
    • 5-(Chlorosulfonyl)-2-chlorobenzoicacid
    • 2-Chlor-5-chlorsulfonyl-benzoesaeure
    • 2-chloro-5-chlorosulphonylbenzoic acid
    • 3-Carboxy-4-chlorobenzenesulfonyl Chloride
    • 5-Chlorosulfonyl-2-chlorobenzoic acid
    • NSC 137839
    • 2-chloro-5-(chlorosulfonyl)-benzoicaci
    • 2-chloro-5-(chlorosulphonyl)benzoic acid
    • Benzoicacid,2-chloro-5-(chlorosulfonyl)-
    • 5-(Chlorosulfonyl)-2-chlorobenzoic acid
    • 137-64-4
    • CS-0142971
    • EINECS 205-303-3
    • Z56794114
    • DTXSID4059677
    • FT-0664594
    • NS00024467
    • Benzoic acid, 2-chloro-5-(chlorosulfonyl)-
    • AB01450
    • AKOS000115112
    • A886414
    • CYCLOPENTANECARBOXIMIDICACIDETHYLESTER
    • NSC137839
    • J-508784
    • EN300-01717
    • SCHEMBL398167
    • MFCD00024881
    • BS-13908
    • NSC-137839
    • 2-chloro-5-chlorosulfonyl benzoic acid
    • s11849
    • 2-Chloro-5-(chlorosulfonyl)-benzoic acid
    • 2-Chloro-5-(chlorosulfonyl)benzoicacid
    • DA-16804
    • DTXCID3034400
    • STL363256
    • SY106965
    • MDL： MFCD00024881
    • Inchi： 1S/C7H4Cl2O4S/c8-6-2-1-4(14(9,12)13)3-5(6)7(10)11/h1-3H,(H,10,11)
    • InChI Key： CLHNTBSDCJLCKV-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=C(C(=O)O)C=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 253.92100
  • Monoisotopic Mass: 253.920735
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.694±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 61-62 ºC
  • Boiling Point: 402.0±30.0 °C at 760 mmHg
  • Flash Point: 196.9±24.6 °C
  • Refractive Index: 1.599
  • Solubility: Very slightly soluble (0.94 g/l) (25 º C),
  • PSA: 79.82000
  • LogP: 3.04650
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Chloro-5-chlorosulfonylbenzoic Acid Security Information

2-Chloro-5-chlorosulfonylbenzoic Acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Chloro-5-chlorosulfonylbenzoic Acid Pricemore >>

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